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Compound of Interest

Compound Name:
Methyl 2-chloro-6-fluoroquinoline-

4-carboxylate

CAS No.: 1243032-25-8

Cat. No.: B1392451

Get Quote

Focus Compound: N-(3-Chloro-4-
fluorophenyl)furan-2-carboxamide[1]
Executive Summary
In the high-throughput landscape of Fragment-Based Drug Discovery (FBDD), small molecule

scaffolds with defined vectors for substitution are critical.[1] The compound with the molecular

formula C11H7ClFNO2—specifically the isomer N-(3-chloro-4-fluorophenyl)furan-2-

carboxamide—represents a quintessential "linker-scaffold" architecture.[1]

This guide dissects the IUPAC nomenclature, synthetic pathways, and medicinal chemistry

applications of this compound.[1] It is designed for medicinal chemists and process scientists

requiring a rigorous, self-validating protocol for the identification and utilization of this aryl-

heteroaryl amide.[1]

Part 1: Chemical Identity & IUPAC Nomenclature[1]
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Precise nomenclature is the bedrock of reproducibility.[1] For C11H7ClFNO2, the IUPAC name

is derived by treating the molecule as a derivative of furan-2-carboxamide, where the nitrogen

atom is substituted with a halogenated phenyl ring.[1]

1.1 Structural Breakdown[1]
Principal Functional Group: Carboxamide (–CONH–).[1] The carbon of the amide group is

part of the parent structure derived from furan.[1]

Parent Heterocycle: Furan (oxygen-containing 5-membered aromatic ring).[1]

Substituent: 3-Chloro-4-fluorophenyl group attached to the amide nitrogen.[1][2]

1.2 Numbering Logic
Furan Ring: The oxygen is position 1.[1] The carbon attached to the carbonyl is position 2.[1]

Phenyl Ring: The carbon attached to the nitrogen is position 1'.[1]

The fluorine is at position 4' (para to the nitrogen).[1]

The chlorine is at position 3' (meta to the nitrogen).[1]

Note on Priority: Fluorine and Chlorine are ranked alphabetically in naming but numbered

to give the lowest locants.[1] However, relative to the attachment point (1'), the positions

are fixed by the structure.[1]

Final IUPAC Name:N-(3-Chloro-4-fluorophenyl)furan-2-carboxamide[1]

1.3 Physicochemical Profile (Computed)
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Property Value Context for Drug Design

Molecular Weight 239.63 g/mol
Ideal for Fragment-Based

Design (<300 Da)

cLogP ~2.9
Moderate lipophilicity; good

membrane permeability

H-Bond Donors 1 (Amide NH)
Critical for hinge binding in

kinases

H-Bond Acceptors 2 (Furan O, Amide O) Vector for solvent interactions

Rotatable Bonds 3
Low conformational entropy

penalty upon binding

Part 2: Synthetic Pathways (The "How-To")[1]
As a Senior Application Scientist, I recommend the Schotten-Baumann reaction or a catalyzed

nucleophilic acyl substitution for generating this scaffold. These methods are preferred over

direct coupling reagents (EDC/HOBt) for this specific substrate due to the lower nucleophilicity

of the electron-deficient aniline.[1]

2.1 Reaction Mechanism & Protocol
The synthesis involves the reaction of furan-2-carbonyl chloride with 3-chloro-4-fluoroaniline.[1]

Reagents:

Furan-2-carbonyl chloride (1.1 eq)[1]

3-Chloro-4-fluoroaniline (1.0 eq)[1]

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.5 eq)[1]

Solvent: Dichloromethane (DCM) (Anhydrous)[1]

Step-by-Step Protocol:
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Preparation: Charge a flame-dried round-bottom flask with 3-chloro-4-fluoroaniline dissolved

in anhydrous DCM under an inert atmosphere (

).

Base Addition: Add TEA dropwise at 0°C. The base acts as a scavenger for the HCl

byproduct, driving the equilibrium forward.[1]

Acylation: Add furan-2-carbonyl chloride dropwise over 15 minutes. Causality: Slow addition

prevents exotherm-related side reactions.[1]

Monitoring: Warm to room temperature and stir for 2 hours. Monitor via TLC (30%

EtOAc/Hexanes) or LC-MS.[1]

Workup: Quench with saturated

. Extract with DCM.[1] Wash organic layer with 1M HCl (to remove unreacted aniline)
followed by brine.[1]

Purification: Recrystallize from Ethanol/Water or perform flash chromatography (

).

2.2 Visualization of Synthetic Logic

Furan-2-carbonyl chloride
(Electrophile)

Tetrahedral
Intermediate

Nucleophilic Attack

3-Chloro-4-fluoroaniline
(Nucleophile)

Base (TEA)
(HCl Scavenger)

Proton Sponge
N-(3-chloro-4-fluorophenyl)

furan-2-carboxamide
Elimination of Cl-

Click to download full resolution via product page

Caption: Figure 1. Nucleophilic acyl substitution pathway.[1] The base (TEA) is critical for

neutralizing the HCl byproduct, preventing protonation of the aniline nucleophile.[1]
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Part 3: Application in Drug Discovery[1]
This scaffold is not merely a chemical curiosity; it acts as a bioisostere for various kinase

inhibitors.

3.1 Structure-Activity Relationship (SAR)[1]
The Furan Ring: Often serves as a bioisostere for a phenyl or thiophene ring.[1] The oxygen

atom can act as a weak H-bond acceptor.[1]

The Halogens (Cl, F):

Metabolic Stability: The fluorine at the 4-position blocks metabolic oxidation (para-

hydroxylation) by Cytochrome P450 enzymes.[1]

Lipophilicity: The chlorine atom increases lipophilicity and fills hydrophobic pockets in the

target protein (e.g., the "back pocket" of a kinase ATP site).[1]

The Amide Linker: Provides a rigid geometry and a key hydrogen bond donor/acceptor motif

essential for orienting the molecule within the binding site.[1]

3.2 Biological Interaction Diagram[1]

C11H7ClFNO2 Scaffold

Metabolic Blockade
(4-Fluoro)

Prevents Oxidation

Hydrophobic Pocket Fill
(3-Chloro)

Increases Affinity

H-Bond Donor/Acceptor
(Amide Linker)

Directional Binding

Bioisostere
(Furan Ring)

Scaffold Hopping

Click to download full resolution via product page

Caption: Figure 2.[1] Pharmacophoric features of the C11H7ClFNO2 scaffold highlighting its

utility in optimizing drug-target interactions.

Part 4: Analytical Protocols (Self-Validating Systems)
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To ensure the integrity of the synthesized compound, the following analytical signatures must

be verified.

4.1 1H NMR Interpretation (DMSO-d6, 400 MHz)
Amide NH: Singlet,

10.0–10.5 ppm (Exchangeable with

).[1]

Furan Protons:

H-5: Doublet,

~7.9 ppm.[1]

H-3: Doublet,

~7.3 ppm.[1]

H-4: Multiplet/Doublet of doublets,

~6.7 ppm.[1]

Aromatic Protons (Aniline ring):

H-2' (between Cl and N): Doublet/Singlet,

~8.0 ppm (Deshielded by Cl and Amide).[1]

H-6': Doublet of doublets.[1]

H-5': Triplet/Multiplet (due to F coupling).[1]

4.2 Mass Spectrometry (LC-MS)
Ionization Mode: ESI Positive (+).[1]

Expected Parent Ion:
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(for

).[1]

Isotope Pattern: Distinct 3:1 ratio for M+H (240) and M+H+2 (242) due to the Chlorine atom.

[1] This is the primary validation check.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1392451/docs#technical-guide-structural-elucidation-
and-synthetic-utility-of-c11h7clfno2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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